Cas no 40976-67-8 ([1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetrabromo-3,3',5,5'-tetramethyl-)

• Product Name: [1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetrabromo-3,3',5,5'-tetramethyl-
• CAS No: 40976-67-8
• MF: C₁₆H₁₄Br₄O₂
• MW: 557.897161960602
• CID: 324378
• PubChem ID: 15113929
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetrabromo-3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetrabromo-3,3',5,5'-tetramethyl-
• 3,5-dibromo-4-(2,6-dibromo-4-hydroxy-3,5-dimethylphenyl)-2,6-dimethylphenol
• SCHEMBL846071
• 40976-67-8
• 2,2',6,6'-Tetrabromo-3,3',5,5'-tetramethyl[1,1'-biphenyl]-4,4'-diol
• DTXSID80568436

• Inchi： 1S/C16H14Br4O2/c1-5-11(17)9(12(18)6(2)15(5)21)10-13(19)7(3)16(22)8(4)14(10)20/h21-22H,1-4H3
• InChI Key： OVGVEBJEUMNHSI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(C)=C(C=1C1C(=C(C)C(=C(C)C=1Br)O)Br)Br)O

Computed Properties

• Exact Mass: 557.76863g/mol
• Monoisotopic Mass: 553.77273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 40.5Ų